Cas no 1427158-10-8 (3-Bromo-4-chloropicolinonitrile)

• Product Name: 3-Bromo-4-chloropicolinonitrile
• CAS No: 1427158-10-8
• MF: C₆H₂BrClN₂
• MW: 217.450479030609
• MDL: MFCD28665557
• CID: 4699678
• PubChem ID: 89443117
• Update Time: 2025-06-26

3-Bromo-4-chloropicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-chloropicolinonitrile
• 2-Pyridinecarbonitrile, 3-bromo-4-chloro-
• SCHEMBL14783084
• 1427158-10-8
• G14834
• 3-Bromo-4-chloropicolinonitrile

• MDL： MFCD28665557
• Inchi： 1S/C6H2BrClN2/c7-6-4(8)1-2-10-5(6)3-9/h1-2H
• InChI Key： HKVCHPGGYRZTJS-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=NC=CC=1Cl

Computed Properties

• Exact Mass: 215.90899g/mol
• Monoisotopic Mass: 215.90899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-Bromo-4-chloropicolinonitrile

3-Bromo-4-chloropicolinonitrile (CAS No. 1427158-10-8): An Overview of Its Properties, Applications, and Recent Research

3-Bromo-4-chloropicolinonitrile (CAS No. 1427158-10-8) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which includes a bromine atom, a chlorine atom, and a cyano group attached to a pyridine ring. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in various synthetic pathways.

The molecular formula of 3-Bromo-4-chloropicolinonitrile is C₇H₃BrClN₂, and its molecular weight is approximately 225.46 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination, chlorination, and nitrilation steps. These reactions are carefully controlled to ensure high yields and purity levels, which are crucial for its applications in research and industry.

In the realm of medicinal chemistry, 3-Bromo-4-chloropicolinonitrile has been explored as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in the development of novel pharmaceuticals targeting specific biological pathways. For instance, researchers at the University of California have utilized this compound as a building block in the synthesis of inhibitors for enzymes involved in cancer progression and neurodegenerative diseases.

The physical properties of 3-Bromo-4-chloropicolinonitrile, such as its melting point (approximately 95°C) and solubility in organic solvents like dichloromethane and dimethylformamide, make it suitable for use in a wide range of chemical reactions. Its stability under various reaction conditions also contributes to its utility as an intermediate in complex synthetic schemes.

In materials science, 3-Bromo-4-chloropicolinonitrile has shown promise as a precursor for the synthesis of functional materials with unique electronic and optical properties. Researchers at the Massachusetts Institute of Technology have demonstrated that this compound can be used to create polymers with enhanced conductivity and photoluminescence, which have potential applications in electronic devices and sensors.

The environmental impact of 3-Bromo-4-chloropicolinonitrile is an important consideration in its production and use. Studies have shown that proper handling and disposal methods can minimize any adverse effects on the environment. Additionally, ongoing research aims to develop more sustainable synthetic routes for this compound, focusing on reducing waste and energy consumption.

In conclusion, 3-Bromo-4-chloropicolinonitrile (CAS No. 1427158-10-8) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and properties make it an invaluable tool for researchers working on new drug discoveries, advanced materials, and sustainable chemical processes. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.